4-{2-[(5-methyl-2-pyridinyl)amino]-1,3-thiazol-4-yl}-1,2-benzenediol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves multi-step reaction sequences starting from basic structures like pyridine derivatives. For example, compounds with similar backbones are synthesized through reactions involving methyl nicotinate, various aromatic aldehydes, and cyclo-condensation processes to yield thiazolidinones and triazole derivatives (Dave et al., 2007). These methods could be adapted for the synthesis of "4-{2-[(5-methyl-2-pyridinyl)amino]-1,3-thiazol-4-yl}-1,2-benzenediol".
Molecular Structure Analysis
The molecular structure of similar compounds reveals stabilization via intramolecular and intermolecular hydrogen bonding, often crystallizing in specific systems. These structures are typically confirmed using techniques such as X-ray crystallography and spectral studies (Dani et al., 2013). The geometry and electron distribution in these molecules can significantly influence their chemical behavior and reactivity.
Chemical Reactions and Properties
Compounds like "4-{2-[(5-methyl-2-pyridinyl)amino]-1,3-thiazol-4-yl}-1,2-benzenediol" may undergo various chemical reactions, including cyclo-condensation, nucleophilic substitution, and electrophilic addition, depending on the functional groups present. The reactivity can also be influenced by the structure, as seen in related thiazole and pyrazole compounds which exhibit specific reactivities towards different chemical reagents (Youssef & Omar, 2007).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline form, can be deduced from their molecular structure and intermolecular interactions. Typically, these properties are influenced by the presence of different substituents and the overall molecular geometry.
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards various reagents, are crucial for understanding the behavior of these compounds in different environments. Studies on similar molecules, such as those containing pyridine and thiazole rings, show distinct patterns of reactivity and interaction with other molecules, which can be attributed to the electronic structures and spatial configurations (Matczak-Jon et al., 2010).
properties
IUPAC Name |
4-[2-[(5-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]benzene-1,2-diol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c1-9-2-5-14(16-7-9)18-15-17-11(8-21-15)10-3-4-12(19)13(20)6-10/h2-8,19-20H,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIPWTAARRLBXFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC2=NC(=CS2)C3=CC(=C(C=C3)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-[(5-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]benzene-1,2-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.